N-(4-bromophenyl)-2,5-diphenylpyrrole

• Molecular Formula: C22H16BrN
• Molecular Weight: 374.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2,5-diphenylpyrrole
• InChI: InChI=1S/C22H16BrN/c23-19-11-13-20(14-12-19)24-21(17-7-3-1-4-8-17)15-16-22(24)18-9-5-2-6-10-18/h1-16H
• InChI Key: WSKDRYDGQHEENQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(N2C3=CC=C(C=C3)Br)C4=CC=CC=C4

Description

N-(4-bromophenyl)-2,5-diphenylpyrrole is a useful research compound. Its molecular formula is C22H16BrN and its molecular weight is 374.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, 15 g (74 mmol) of 1,4-di-phenylbutadiyne, 12.76 g (74 mmol) of p-bromoaniline and 1.84 g (18 mmol) copper(I) chloride were put into 500 ml round-bottomed flask, and the resulting mixture was reacted at 150° C. for 5 hours while stirring. After the reaction was completed, the reaction mixture was cooled down to room temperature, dissolved in chloroform and then washed with 5% hydrochloric acid several times. The combined organic extract was washed with water several times and then dried with anhydrous magnesium sulfate. The solvent was removed to obtain solid, which was recrystallized from ethyl acetate to give 20.4 g (73.5%) white solid having a melting point of 218-219° C.